2-((4-Amino-5-(5-bromofuran-2-carboxamido)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)propanoic acid

• IUPAC Name: 2-[[4-amino-5-[(5-bromofuran-2-carbonyl)amino]-6-oxo-1H-pyrimidin-2-yl]sulfanyl]propanoic acid
• InChI: InChI=1S/C12H11BrN4O5S/c1-4(11(20)21)23-12-16-8(14)7(10(19)17-12)15-9(18)5-2-3-6(13)22-5/h2-4H,1H3,(H,15,18)(H,20,21)(H3,14,16,17,19)
• InChI Key: CNVVPDMPSZLZSK-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)O)SC1=NC(=C(C(=O)N1)NC(=O)C2=CC=C(O2)Br)N
• Molecular Formula: C12H11BrN4O5S
• Molecular Weight: 403.21 g/mol

Description

2-((4-Amino-5-(5-bromofuran-2-carboxamido)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)propanoic acid is a useful research compound. Its molecular formula is C12H11BrN4O5S and its molecular weight is 403.21. The purity is usually 95%.
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Scientific Research Applications

• Antiprotozoal Agents :

  • A compound structurally related to the one , 2-[5-(4-Amidinophenyl)-furan-2-yl]-5,6,7,8-tetrahydro-imidazo[1,2-a]pyridine-6-carboxamidine acetate salt, showed strong DNA affinities and significant in vitro activity against Trypanosoma brucei rhodesiense and Plasmodium falciparum, indicating potential as an antiprotozoal agent (Ismail et al., 2004).

• Antiallergic Compounds :

  • A series of 4-(arylamino)-2,5-dihydro-2-oxo-N-(trans-2-phenyl-cyclopropyl)furan-3-carboxamides, which are structurally similar to the compound , were found to exert potent antiallergic activity in rats (Georgiev et al., 1987).

• Cancer Research :

  • Compounds like 6-Amino-5-cyano-2-oxo-N-(pyridin-2-yl)-4-(p-tolyl)-2H-[1,2'-bipyridine]-3-carboxamide, which share a common structural motif with the compound , have been studied for their non-linear optical (NLO) properties and molecular docking analyses, suggesting potential applications in cancer therapy (Jayarajan et al., 2019).

• Antibacterial and Antioxidant Activities :

  • A related series of 6-oxo-1,6-dihydropyrimidin-5-carboxamides has been synthesized and shown to exhibit promising antibacterial activity compared to standard drugs like Neomycin. Some of these compounds also displayed excellent antioxidant activities (Rambabu et al., 2021).

• Synthesis and Evaluation for Various Biological Activities :

  • Novel thiopyrimidine-glucuronide compounds, structurally akin to the compound , have been synthesized and evaluated for promising biological activities (Wanare, 2022).